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Compound of Interest

Compound Name: 2-Bromo-4-chloro-6-fluoroaniline

Cat. No.: B070090 Get Quote

An In-Depth Technical Guide to 2-Bromo-4-chloro-6-fluoroaniline (CAS: 195191-47-0) for

Advanced Pharmaceutical Research

Introduction
In the landscape of modern drug discovery, the strategic design and synthesis of novel

therapeutic agents depend critically on the availability of highly functionalized chemical building

blocks. 2-Bromo-4-chloro-6-fluoroaniline, a tri-halogenated aniline derivative, represents one

such pivotal intermediate. Its unique substitution pattern, featuring bromine, chlorine, and

fluorine atoms on an aniline scaffold, offers medicinal chemists a versatile platform for

constructing complex molecular architectures.[1] The distinct electronic properties and

positional arrangement of these halogens provide multiple, selective reaction sites, making this

compound an invaluable precursor for developing novel drug candidates, particularly in areas

of chronic pain, inflammation, and oncology.[1][2]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It provides an in-depth exploration of the physicochemical

properties, a proposed synthetic pathway rooted in established chemical principles, robust

analytical validation techniques, and a review of its applications in pharmaceutical research.

The content is structured to deliver not just procedural steps but also the underlying scientific

rationale, ensuring a thorough understanding of this compound's utility and handling.
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Physicochemical Properties and Molecular
Structure
A precise understanding of a compound's physical and chemical properties is fundamental to

its application in controlled laboratory settings. 2-Bromo-4-chloro-6-fluoroaniline is a solid at

room temperature, characterized by a specific melting point range and a defined molecular

weight crucial for stoichiometric calculations in synthetic protocols.

Table 1: Physicochemical and Identification Data for 2-Bromo-4-chloro-6-fluoroaniline

Property Value Source(s)

Molecular Weight 224.46 g/mol [3]

Molecular Formula C₆H₄BrClFN [3]

CAS Number 195191-47-0 [3]

IUPAC Name
2-bromo-4-chloro-6-

fluoroaniline
[3]

Appearance Purple powder [4]

Melting Point 41-43 °C [2][4]

Synonyms

6-Bromo-4-chloro-2-

fluoroaniline, 2-Amino-1-

bromo-5-chloro-3-

fluorobenzene

[3]

***```dot graph "Chemical_Structure" { layout=neato; node [shape=plaintext]; edge

[color="#202124"];

// Define nodes for atoms with high-contrast colors N [label="N", fontcolor="#FFFFFF",

fillcolor="#4285F4", shape=circle, style=filled]; Br [label="Br", fontcolor="#FFFFFF",

fillcolor="#EA4335", shape=circle, style=filled]; Cl [label="Cl", fontcolor="#202124",

fillcolor="#FBBC05", shape=circle, style=filled]; F [label="F", fontcolor="#FFFFFF",

fillcolor="#34A853", shape=circle, style=filled]; C1 [label="C"]; C2 [label="C"]; C3 [label="C"];
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C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; H1 [label="H"]; H2 [label="H"]; H_N1 [label="H"];

H_N2 [label="H"];

// Benzene ring with double bonds C1 -- C2; C2 -- C3 [style=dashed]; C3 -- C4; C4 -- C5

[style=dashed]; C5 -- C6; C6 -- C1 [style=dashed];

// Substituents C1 -- N; C2 -- Br; C3 -- H1; C4 -- Cl; C5 -- H2; C6 -- F; N -- H_N1; N -- H_N2;

// Position nodes for a clear aromatic ring structure C1 [pos="0,1.5!"]; C2 [pos="-1.3,0.75!"]; C3

[pos="-1.3,-0.75!"]; C4 [pos="0,-1.5!"]; C5 [pos="1.3,-0.75!"]; C6 [pos="1.3,0.75!"]; N

[pos="0,2.5!"]; Br [pos="-2.3,1.25!"]; H1 [pos="-2.3,-1.25!"]; Cl [pos="0,-2.5!"]; H2

[pos="2.3,-1.25!"]; F [pos="2.3,1.25!"]; H_N1 [pos="-0.7,3!"]; H_N2 [pos="0.7,3!"]; }

Caption: Analytical workflow for the validation of 2-Bromo-4-chloro-6-fluoroaniline.

Applications in Drug Discovery
The strategic placement of three different halogens makes 2-Bromo-4-chloro-6-fluoroaniline
a highly valuable scaffold in medicinal chemistry. Each halogen can be selectively

functionalized or used to modulate the molecule's electronic and lipophilic properties.

Precursor for Bradykinin B1 Receptor Antagonists: A significant application is in the synthesis

of bradykinin B1 receptor antagonists, which are under investigation for treating chronic pain

and inflammatory diseases. T[1][2]he bromo-substituent, in particular, serves as a versatile

handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira,

Buchwald-Hartwig), allowing for the introduction of diverse molecular fragments to fine-tune

the compound's biological activity and pharmacokinetic profile.

Development of Novel Anticancer Agents: Halogenated aromatic compounds are a well-

established class of molecules with potential cytotoxic effects. The unique electronic

environment of 2-Bromo-4-chloro-6-fluoroaniline makes it an attractive starting point for

exploring new anticancer therapeutics.

[1]```dot digraph "Applications" { node [shape=box, style="rounded,filled",

fontname="Helvetica"]; edge [color="#202124"];
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}``` Caption: Key application pathways for 2-Bromo-4-chloro-6-fluoroaniline in drug

discovery.

Safety, Handling, and Storage
As with any halogenated aromatic compound, proper safety protocols are mandatory when

handling 2-Bromo-4-chloro-6-fluoroaniline.

Hazard Identification:

Health Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

[3][5] GHS Pictogram: Warning.

[3]Recommended Handling Procedures:

Use only in a well-ventilated area, preferably within a chemical fume hood.

[4][6] Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety glasses with side-shields, and a lab coat.

[4][7] Avoid breathing dust. If dust formation is likely, use a NIOSH-approved respirator.

[4] Wash hands thoroughly after handling.

[4][5]Storage Guidelines:

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.

[4][7] Keep the container tightly closed to prevent moisture ingress and contamination.

#[4][7]## Conclusion

2-Bromo-4-chloro-6-fluoroaniline is more than a simple chemical; it is a sophisticated tool for

innovation in pharmaceutical R&D. Its highly functionalized structure provides a robust starting

point for the synthesis of complex, high-value molecules with significant therapeutic potential.
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By understanding its properties, employing logical synthetic strategies, and adhering to strict

analytical and safety standards, researchers can effectively leverage this compound to

accelerate the discovery and development of next-generation medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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